Cas no 18248-46-9 (N-Allyl-2-hydroxy(phenyl)acetylhydrazinecarbothioamide)

• Product Name: N-Allyl-2-hydroxy(phenyl)acetylhydrazinecarbothioamide
• CAS No: 18248-46-9
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 3100225
• PubChem ID: 2974640
• Update Time: 2025-04-21

N-Allyl-2-hydroxy(phenyl)acetylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-[hydroxy(phenyl)acetyl]-N-(prop-2-en-1-yl)hydrazinecarbothioamide
• SR-01000295264-1
• AKOS017258513
• SR-01000295264
• AKOS003317185
• benzeneacetic acid, alpha-hydroxy-, 2-[(2-propenylamino)thioxomethyl]hydrazide
• 1-[(2-hydroxy-2-phenylacetyl)amino]-3-prop-2-enylthiourea
• ALBB-024067
• LS-07734
• STK734865
• H34334
• N-allyl-2-[hydroxy(phenyl)acetyl]hydrazinecarbothioamide
• MFCD03768353
• 2-HYDROXY-2-PHENYL-N-{[(PROP-2-EN-1-YL)CARBAMOTHIOYL]AMINO}ACETAMIDE
• 18248-46-9
• N-Allyl-2-hydroxy(phenyl)acetylhydrazinecarbothioamide

• Inchi： 1S/C12H15N3O2S/c1-2-8-13-12(18)15-14-11(17)10(16)9-6-4-3-5-7-9/h2-7,10,16H,1,8H2,(H,14,17)(H2,13,15,18)
• InChI Key： MZBFDHQNLPIGNG-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NNC(C(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 265.08849790Da
• Monoisotopic Mass: 265.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides